Cas no 2007916-42-7 ([(3S)-tetrahydropyran-3-yl]methanamine;hydrochloride)

• Product Name: [(3S)-tetrahydropyran-3-yl]methanamine;hydrochloride
• CAS No: 2007916-42-7
• MF: C₆H₁₄ClNO
• MW: 151.634460926056
• MDL: MFCD22581682
• CID: 4633480
• PubChem ID: 127263537
• Update Time: 2024-11-06

[(3S)-tetrahydropyran-3-yl]methanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• [(3S)-oxan-3-yl]methanamine hydrochloride
• (S)-(Tetrahydro-2H-pyran-3-yl)methanamine hydrochloride
• [(3S)-Oxan-3-yl]methanamine HCl
• (3S)-3-Aminomethyloxane hydrochloride
• SB20270
• 2H-Pyran-3-methanamine, tetrahydro-, hydrochloride (1:1), (3S)-
• [(3S)-tetrahydropyran-3-yl]methanamine;hydrochloride
• (S)-C-(Tetrahydro-pyran-3-yl)-methylamine hydrochloride
• DB-389073
• 1-[(3S)-OXAN-3-YL]METHANAMINE HYDROCHLORIDE
• [(3S)-tetrahydropyran-3-yl]methanamine hydrochloride
• 2007916-42-7
• SCHEMBL23698595
• (S)-(Tetrahydro-2H-pyran-3-yl)methanaminehydrochloride
• P15862
• MFCD22581682
• [(3S)-oxan-3-yl]methanamine;hydrochloride
• CS-0053040
• AKOS030628474
• (3S)-3-Aminomethyloxane HCl
• AS-52910

• MDL： MFCD22581682
• Inchi： 1S/C6H13NO.ClH/c7-4-6-2-1-3-8-5-6;/h6H,1-5,7H2;1H/t6-;/m0./s1
• InChI Key： ADKXKWJPOISVRF-RGMNGODLSA-N
• SMILES： Cl.O1CCC[C@@H](CN)C1

Computed Properties

• Exact Mass: 151.0763918 g/mol
• Monoisotopic Mass: 151.0763918 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 65.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2
• Molecular Weight: 151.63